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Compound of Interest

Compound Name: 1-(2-Bromophenyl)piperazin-2-one

CAS No.: 885275-22-9

Cat. No.: B1524323

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

1-(2-Bromophenyl)piperazin-2-one. As a Senior Application Scientist, this document is

structured to provide not just procedural steps, but also the scientific rationale behind them,

ensuring a culture of safety and excellence in your laboratory.

While a specific Safety Data Sheet (SDS) for 1-(2-Bromophenyl)piperazin-2-one is not

readily available, this guide is built upon a thorough analysis of structurally related compounds,

including various phenylpiperazine derivatives.[1][2][3][4][5][6][7][8][9][10][11] The

recommendations herein are based on the known hazard profiles of these analogous

substances and are designed to provide a robust framework for safe handling.

Hazard Identification and Risk Assessment
Based on data from related bromophenyl and piperazine compounds, 1-(2-
Bromophenyl)piperazin-2-one should be handled as a hazardous substance with the

following potential risks:
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Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][7][9]

Skin Corrosion/Irritation: Causes skin irritation.[2][5][7]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][5][7]

Respiratory Irritation: May cause respiratory irritation.[2][5][7]

The toxicological properties of 1-(2-Bromophenyl)piperazin-2-one have not been thoroughly

investigated. Therefore, it is imperative to use appropriate procedures and precautions to

minimize exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling 1-(2-Bromophenyl)piperazin-2-one.

The following table outlines the minimum required PPE.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).[1]

To prevent skin contact and

absorption. Contaminated

gloves should be replaced

immediately.

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended if there

is a splash hazard.[1][12][13]

To protect against splashes

and airborne particles that

could cause serious eye

irritation.

Skin and Body Protection

A lab coat or a chemical-

resistant apron.[1][14]

Consider a PVC protective suit

for extensive handling.[1]

To protect the skin from

accidental contact and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood is

mandatory.[1][4] If there is a

risk of generating dust or

aerosols, a NIOSH-approved

respirator (e.g., N95) should be

used.[12][15]

To prevent inhalation of the

compound, which may cause

respiratory irritation.

All PPE should be used in accordance with the OSHA PPE standard (29 CFR 1910.132).[15]

Safe Handling Procedures
Adherence to proper handling protocols is paramount to ensuring a safe laboratory

environment.

3.1. Engineering Controls

Always handle 1-(2-Bromophenyl)piperazin-2-one in a well-ventilated area, preferably

within a certified chemical fume hood.[1][4]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]
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3.2. Procedural Workflow for Handling

The following diagram illustrates the standard operating procedure for the safe handling of 1-
(2-Bromophenyl)piperazin-2-one.

Preparation
- Don appropriate PPE

- Verify fume hood function

Weighing
- Use an analytical balance inside the fume hood

- Use anti-static weighing paper

Proceed with caution

Dissolution
- Add solvent to the solid slowly

- Keep the container covered as much as possible

Careful addition

Transfer
- Use a clean, labeled container

- Minimize splashes and aerosols

Controlled pouring

Cleanup
- Decontaminate work surfaces

- Dispose of contaminated materials properly

Immediate action

Storage
- Store in a tightly sealed, labeled container

- Keep in a cool, dry, well-ventilated area

Final step

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-(2-Bromophenyl)piperazin-2-one.
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3.3. Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is correctly worn. Verify that the

chemical fume hood is functioning correctly.

Weighing:

Perform all weighing operations within the fume hood to contain any airborne particles.

Use a disposable weighing paper or boat to avoid contamination of the balance.

Dissolution:

When preparing solutions, add the solvent to the solid material slowly to prevent

splashing.

Keep the container covered with a watch glass or cap when not actively adding solvent.

Transfer:

When transferring the substance or its solutions, do so carefully to avoid splashes and the

generation of aerosols.

Ensure the receiving container is properly labeled.

General Practices:

Avoid breathing dust, vapor, mist, or gas.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1]

Storage and Disposal
Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.
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4.1. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][4]

Store away from incompatible materials such as strong oxidizing agents.[3]

4.2. Disposal Plan

All waste containing 1-(2-Bromophenyl)piperazin-2-one must be treated as hazardous waste.

Waste Type Disposal Protocol

Solid Waste
Collect in a designated, labeled hazardous

waste container.

Liquid Waste

Collect in a labeled, sealed, and compatible

hazardous waste container. Do not pour down

the drain.[2]

Contaminated PPE
Dispose of as hazardous waste in accordance

with institutional and local regulations.

Step-by-Step Disposal Protocol:

Segregation: Keep waste containing 1-(2-Bromophenyl)piperazin-2-one separate from

other waste streams.

Containment: Use a designated and clearly labeled hazardous waste container.

Labeling: The label should include "Hazardous Waste" and the chemical name.

Decontamination: Decontaminate any non-disposable equipment that has come into contact

with the chemical using a suitable solvent, followed by soap and water.[10]

Pickup: Arrange for disposal through your institution's environmental health and safety office.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids. Seek medical attention.

Skin Contact

Immediately wash skin with plenty of soap and

water. Remove contaminated clothing. If

irritation persists, seek medical attention.

Inhalation
Move the victim to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material (e.g.,

vermiculite, sand).[10] Collect the material in a

sealed container for hazardous waste disposal.

Ventilate the area and wash the spill site after

material pickup is complete.

This guide is intended to supplement, not replace, formal laboratory safety training and

institutional protocols. Always consult your institution's specific safety guidelines and the most

current safety data for any chemical you are handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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